2-Amino-4-(4-ethoxyphenyl)-6-((2-oxo-2-phenylethyl)thio)pyridine-3,5-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-ethoxyphenyl)-6-phenacylsulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C23H18N4O2S/c1-2-29-17-10-8-16(9-11-17)21-18(12-24)22(26)27-23(19(21)13-25)30-14-20(28)15-6-4-3-5-7-15/h3-11H,2,14H2,1H3,(H2,26,27)
• InChI Key: ZAJMXCAEWFSNPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)C3=CC=CC=C3)N)C#N
• Molecular Formula: C23H18N4O2S
• Molecular Weight: 414.5 g/mol

Description

2-Amino-4-(4-ethoxyphenyl)-6-((2-oxo-2-phenylethyl)thio)pyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C23H18N4O2S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

2-Amino-4-(4-ethoxyphenyl)-6-((2-oxo-2-phenylethyl)thio)pyridine-3,5-dicarbonitrile compounds have demonstrated potential as effective corrosion inhibitors for metals in acidic environments. For instance, a related compound, 2-amino-3,5-dicarbonitrile-4-(4-methoxyphenyl)-6-(phenylthio)pyridine, showed significant corrosion protection efficiency for mild steel in 1 M HCl solution, achieving an inhibition efficiency of 97.6% at a concentration of 1.22 mmol L–1. This performance was validated through various techniques, including electrochemical impedance spectroscopy, potentiodynamic polarization, and scanning electron microscopy, indicating mixed-type inhibition behavior and suggesting the formation of a protective film on the metal surface (Sudheer & M. Quraishi, 2014).

Synthesis of Heterocyclic Compounds

This chemical has shown versatility in the synthesis of various heterocyclic compounds with potential antimicrobial activities. For example, its reaction with ethyl β-amino-α-cyano-γ-ethoxycarbonylcrotenoate yields an amide derivative, which further reacts to produce phenyl hydrazone derivatives. These compounds have been cyclized to form pyridazine and pyridine derivatives, indicating the chemical's utility in generating fused heterocyclic compounds with potential for antimicrobial application (R. Mohareb, F. Al-Omran, & J. Ho, 2002).

Structural Analysis through X-ray Crystallography

The compound has been used in the synthesis of structurally complex molecules whose crystal structures have been determined through X-ray diffraction. This not only showcases the compound's relevance in creating structurally diverse molecules but also its importance in advancing the understanding of molecular geometry and intermolecular interactions within crystalline structures (J. Ganapathy, R. Jayarajan, G. Vasuki, & Aravindhan Sanmargam, 2015).

Quantum Chemical Studies

Quantum chemical studies on derivatives of 2-Amino-4-(4-ethoxyphenyl)-6-((2-oxo-2-phenylethyl)thio)pyridine-3,5-dicarbonitrile have contributed to understanding the correlation between molecular structure and corrosion inhibition efficiency. Through density functional theory (DFT), key parameters such as activation energy, adsorption equilibrium constant, and adsorption free energy have been calculated, providing insights into the mechanisms of corrosion inhibition at the molecular level (K. R. Ansari, M. Quraishi, & Ambrish Singh, 2015).